5,5-Dimethylpiperidin-2-one
Overview
Description
5,5-Dimethylpiperidin-2-one is a chemical compound with the molecular formula C7H13NO . It is used in various scientific and industrial applications .
Synthesis Analysis
The synthesis of this compound involves several steps, but the exact process can vary depending on the specific requirements of the synthesis . Piperidine derivatives, which include this compound, are important synthetic medicinal blocks for drug construction .
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring with one nitrogen atom and five carbon atoms. The molecular weight is 127.18400 .
Chemical Reactions Analysis
The chemical reactions involving this compound can be complex and varied, depending on the specific conditions and reactants used . More research is needed to fully understand these reactions.
Scientific Research Applications
Chemical Synthesis and Molecular Structure
- Chemical Affinity and Binding Proteins : The compound 5-chloro-1-(2,6-dimethylpiperidin-1-yl)-N-tosylpentan-1-imine, closely related to 5,5-Dimethylpiperidin-2-one, was used to identify binding proteins like prohibitin, important for chemical affinity studies (Chang et al., 2011).
- Synthesis Protocols : Studies have shown methods to transform certain compounds into novel 5,5-dimethylpiperidin-4-ones, highlighting the versatility and adaptability in synthesis (Mollet et al., 2013).
- Molecular Conformation and Antioxidant Activities : Research has been conducted on the synthesis and characterization of N -acyl r- 2, c- 6-bis(4-methoxyphenyl)- c- 3, t- 3-dimethylpiperidin-4-ones, showing potential applications in understanding molecular conformations and antioxidant activities (Mohanraj & Ponnuswamy, 2017).
Pharmaceutical and Biological Research
- Enzymatic Reactions in Metabolic Pathways : One study used derivatives of this compound to improve the carbon atom economy for high-yield 2,5-Dimethylpyrazine production in E. coli, showcasing its application in pharmaceutical intermediates (Yang et al., 2021).
Material Science and Chemistry
- Synthesis of cis-3,4-Disubstituted Piperidines : Studies on the reactivity of certain compounds related to this compound have led to the stereoselective preparation of new azaheterocycles, valuable in medicinal chemistry and material science (Mollet et al., 2011).
- NMR Studies on Alkylsubstituted Piperidines : Research has been conducted on the magnetic resonance properties of dimethylpiperidines, which is crucial in understanding molecular interactions and properties in material science (Wendisch et al., 1970).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5,5-dimethylpiperidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-7(2)4-3-6(9)8-5-7/h3-5H2,1-2H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZDUSDGRALPEID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(=O)NC1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00440588 |
Source
|
| Record name | 5,5-dimethylpiperidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00440588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4007-79-8 |
Source
|
| Record name | 5,5-dimethylpiperidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00440588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,5-dimethylpiperidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-Pyrrolo[2,3-B]pyridine-3-carbonitrile](/img/structure/B1354457.png)
![Bicyclo[1.1.1]pentan-2-amine](/img/structure/B1354465.png)
